Cas no 632334-57-7 (2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI))
632334-57-7 structure
Product Name:2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI)
CAS No:632334-57-7
MF:C10H13N3
MW:175.230321645737
CID:959381
Update Time:2024-06-12
2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI)
- (1S,4S)-2-(2-Pyridinyl)-2,5-diazabicyclo[2.2.1]heptane
- (1S,4S)-2-PYRIDIN-2-YL-2,5-DIAZABICYCLO[2.2.1]HEPTANE
- (1S,4S)-2-(2-pyridynyl)-2,5-diazabicyclo[2.2.1]heptane
- (4S)-1((2S)-3-(benzoylthio)-2-methylpropionyl)-4-(phenylthio)-L-proline,calcium salt
- (4S)-1-[(2S)-3-(benzoylthio)-2-methylpropionyl]-4-(phenylthio)-1-proline calcium salt
- 1-(3-(benzoylthio)-2(S)-methyl-1-oxopropyl)-4(S)-(phenylthio)-L-proline calcium salt
- Bifril-d5
- Zofenil
- zofenopril
- ZOFENOPRIL CALCIUM SALT
- Zofenopril Calciun Salt
- ZOFENOPRILCALCIUMSALT(FORRESEARCHONLY)
- 2,5-Diazabicyclo[2.2.1]heptane, 2-(2-pyridinyl)-, (1S,4S)-
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- Inchi: 1S/C10H13N3/c1-2-4-11-10(3-1)13-7-8-5-9(13)6-12-8/h1-4,8-9,12H,5-7H2/t8-,9-/m0/s1
- InChI Key: SXPJIQKJNBPVON-IUCAKERBSA-N
- SMILES: [C@]12([H])C[C@]([H])(NC1)CN2C1=NC=CC=C1
Experimental Properties
- Density: 1.170±0.06 g/cm3(Predicted)
- Boiling Point: 336.1±22.0 °C(Predicted)
- pka: 9.53±0.20(Predicted)
2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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